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Compound of Interest

Compound Name:
2,2-Diphenyl-2h-naphtho[1,2-

b]pyran

Cat. No.: B8570839 Get Quote

Introduction 2,2-Diphenyl-2H-naphtho[1,2-b]pyran is a prominent member of the

naphthopyran family, a class of organic compounds renowned for their photochromic

properties. These molecules can undergo a reversible structural change when exposed to

specific wavelengths of light, typically ultraviolet (UV), resulting in a significant alteration of their

absorption spectrum and, consequently, their color.[1][2] This transition is from a colorless or

faintly colored 'closed' spiropyran form to a highly colored 'open' merocyanine form. The

reverse process can be initiated by exposure to visible light or heat. This unique light-sensitive

behavior makes naphthopyrans, including the title compound, highly valuable in a range of

applications such as ophthalmic lenses that darken in sunlight, smart windows, optical data

storage, and molecular switches in novel electronic devices.

Mechanism of Action: Photochromism The photochromism of 2,2-Diphenyl-2H-naphtho[1,2-
b]pyran is based on a reversible electrocyclic ring-opening reaction. In its ground state, the

molecule exists as a closed, spirocyclic, and colorless naphthopyran. Upon irradiation with UV

light, the carbon-oxygen bond of the pyran ring cleaves, allowing the molecule to open and

form a planar, conjugated merocyanine structure. This extended π-conjugation in the open

form is responsible for the strong absorption in the visible spectrum, leading to the appearance

of color (typically red, purple, or blue). The system reverts to the colorless closed form when

the UV source is removed and the molecule is exposed to visible light or thermal energy.
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Photochromic Equilibrium
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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